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Compound of Interest

Compound Name: PF-06471553

Cat. No.: B609994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of PF-06471553, a selective inhibitor of Monoacylglycerol O-acyltransferase 3

(MOGAT3). Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility,

and validity of experimental results.

Introduction to PF-06471553
PF-06471553 is a potent and selective small molecule inhibitor of MOGAT3, an enzyme

involved in the synthesis of triacylglycerol (TAG) in the intestine. By inhibiting MOGAT3, PF-
06471553 serves as a valuable tool for studying lipid metabolism and its role in various

physiological and pathological processes. Its mechanism of action involves the direct inhibition

of the acyltransferase activity of MOGAT3.[1]

Physicochemical and Biological Properties
A comprehensive understanding of the properties of PF-06471553 is essential for its proper

handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₂₃H₂₅N₅O₄S PubChem

Molecular Weight 467.5 g/mol PubChem

Mechanism of Action Inhibitor of MOGAT3 [1]

Potency (IC₅₀) 92 nM (in a biochemical assay) [1]

Recommended Cellular

Concentration
Up to 10 µM [1]

Safety Precautions
PF-06471553 is a chemical compound with potential hazards. All handling should be performed

in a designated laboratory environment by trained personnel.

Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled.

Suspected of causing genetic defects.

May cause cancer.

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area, preferably a chemical fume hood.

Avoid inhalation of dust or powder.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Refer to the Safety Data Sheet (SDS) for complete safety information.
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Experimental Protocols
Required Materials

PF-06471553 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials with Teflon-lined caps

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PF-06471553 in DMSO.

This is a common starting concentration for subsequent dilutions in cellular or biochemical

assays.

Calculations:

To prepare a 10 mM stock solution, the required mass of PF-06471553 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 467.5 g/mol x 1000 mg/g = 4.675 mg

Procedure:

Weighing: Accurately weigh 4.675 mg of PF-06471553 powder using an analytical balance.
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Solubilization: Transfer the weighed powder to a sterile microcentrifuge tube or amber glass

vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the PF-06471553
powder.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure no particulate matter is present.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage.

Preparation of Working Solutions
For most cell-based experiments, the final concentration of DMSO should be kept below 0.5%

to avoid cytotoxic effects. To prepare working solutions, the 10 mM stock solution should be

serially diluted in the appropriate cell culture medium or experimental buffer.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution:

Add 1 µL of the 10 mM PF-06471553 stock solution to 999 µL of the desired cell culture

medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PF-06471553 stock solution.

Simplified Signaling Pathway of MOGAT3 Inhibition
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Caption: Inhibition of MOGAT3 by PF-06471553 in the TAG synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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